Cas no 183012-99-9 (1-(propan-2-yl)-1H-imidazole-5-carbaldehyde)

1-(Propan-2-yl)-1H-imidazole-5-carbaldehyde is a versatile heterocyclic aldehyde with significant utility in organic synthesis and pharmaceutical applications. Its structure, featuring an imidazole core substituted with an isopropyl group and a formyl moiety, enables its use as a key intermediate in the preparation of biologically active compounds, including antifungal and antimicrobial agents. The aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions, facilitating the construction of complex molecular architectures. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for researchers in medicinal chemistry and material science. The compound is typically handled under inert atmospheres to preserve reactivity.
1-(propan-2-yl)-1H-imidazole-5-carbaldehyde structure
183012-99-9 structure
Product Name:1-(propan-2-yl)-1H-imidazole-5-carbaldehyde
CAS No:183012-99-9
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD14584628
CID:113965
PubChem ID:17760645
Update Time:2025-05-28

1-(propan-2-yl)-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-1H-imidazole-5-carbaldehyde
    • 1-(1-methylethyl)-1H-Imidazole-5-carboxaldehyde
    • 1H-Imidazole-5-carboxaldehyde,1-(1-methylethyl)-
    • 1H-Imidazole-5-carboxaldehyde,1-(1-methylethyl)-(9CI)
    • 1-ISOPROPYL-1H-IMIDAZOLE-5-CARBALDEHYDE HYDROCHLORIDE
    • 1-isopropyl-1H-imidazole-5-carbaldehyde(SALTDATA: HCl)
    • 1-(propan-2-yl)-1H-imidazole-5-carbaldehyde
    • EN300-95412
    • CS-0199345
    • SCHEMBL2053915
    • VGIWEUWQSDSUIF-UHFFFAOYSA-N
    • MFCD14584628
    • Z1235967865
    • 3-propan-2-ylimidazole-4-carbaldehyde
    • 183012-99-9
    • FT-0715132
    • AKOS013897659
    • W18620
    • 3-isopropyl-3h-imidazole-4-carboxaldehyde
    • 3-isopropyl-3H-imidazole-4-carbaldehyde
    • 3-ISOPROPYLIMIDAZOLE-4-CARBALDEHYDE
    • DB-065423
    • MDL： MFCD14584628
    • Inchi： 1S/C7H10N2O/c1-6(2)9-5-8-3-7(9)4-10/h3-6H,1-2H3
    • InChI Key： VGIWEUWQSDSUIF-UHFFFAOYSA-N
    • SMILES： O=CC1=CN=CN1C(C)C

Computed Properties

  • Exact Mass: 138.07900
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 287.4 °C at 760 mmHg
  • Flash Point: 127.6 °C
  • PSA: 34.89000
  • LogP: 1.27650

1-(propan-2-yl)-1H-imidazole-5-carbaldehyde Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(propan-2-yl)-1H-imidazole-5-carbaldehyde Pricemore >>

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